N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(6-phenylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C18H14FN3OS/c19-14-8-4-5-9-15(14)22-17(23)11-24-18-10-16(20-12-21-18)13-6-2-1-3-7-13/h1-10,12H,11H2,(H,22,23)
• InChI Key: ZQFRXOIQEXWKHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC=N2)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H14FN3OS
• Molecular Weight: 339.4 g/mol

Description

N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide, also known as FPA-124, is a small molecule drug that has been developed for its potential use in treating neurological disorders. It was first synthesized in 2007 by researchers at the University of California, San Francisco.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide involves the reaction of 2-chloro-N-(2-fluorophenyl)acetamide with 6-phenyl-4(3H)-pyrimidinethione in the presence of a base to form the desired product.

Starting Materials
2-chloro-N-(2-fluorophenyl)acetamide, 6-phenyl-4(3H)-pyrimidinethione, Base (e.g. potassium carbonate)

Reaction
Add 6-phenyl-4(3H)-pyrimidinethione to a solution of 2-chloro-N-(2-fluorophenyl)acetamide in a suitable solvent (e.g. DMF, DMSO), Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours, Heat the reaction mixture to reflux for several hours, Cool the reaction mixture and filter the precipitated product, Wash the product with a suitable solvent (e.g. ethanol) and dry under vacuum, Purify the product by recrystallization or chromatography

Mechanism Of Action

N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide works by binding to a specific site on the TrkB receptor, which is the receptor for BDNF. This binding enhances the activity of the receptor, leading to increased BDNF signaling and ultimately promoting the growth and survival of neurons.

Biochemical And Physiological Effects

Studies have shown that N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide can increase BDNF levels in the brain, and can also enhance the survival and growth of neurons in vitro. In animal models, N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide has been shown to improve cognitive function and reduce symptoms of depression and anxiety.

Advantages And Limitations For Lab Experiments

One advantage of N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide is that it is a small molecule drug that can easily penetrate the blood-brain barrier, making it a promising candidate for treating neurological disorders. However, one limitation is that it has not yet been tested in humans, so its safety and efficacy in humans is still unknown.

Future Directions

There are several potential future directions for research on N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide. One area of interest is its potential as a treatment for depression, as studies have shown that it can reduce symptoms of depression in animal models. Another area of interest is its potential as a treatment for Alzheimer's disease, as BDNF has been implicated in the pathogenesis of the disease. Additionally, further research is needed to determine the safety and efficacy of N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide in humans, and to identify any potential side effects or limitations of the drug.

Scientific Research Applications

N-(2-fluorophenyl)-2-((6-phenylpyrimidin-4-yl)thio)acetamide has been extensively studied for its potential as a treatment for neurological disorders, particularly for its ability to enhance the activity of a protein called brain-derived neurotrophic factor (BDNF). BDNF is a growth factor that plays a key role in the development and function of the nervous system, and has been implicated in a range of neurological disorders, including depression, Alzheimer's disease, and Parkinson's disease.